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Compound of Interest

Compound Name: AEBSF hydrochloride

Cat. No.: B1664387 Get Quote

Application Notes and Protocols for Researchers, Scientists, and Drug Development

Professionals

4-(2-Aminoethyl)benzenesulfonyl fluoride hydrochloride, commonly known as AEBSF HCl, is a

water-soluble, irreversible inhibitor of serine proteases. It serves as a critical tool in cell culture

applications to prevent the degradation of proteins of interest by endogenous proteases. Its

lower toxicity and higher stability in aqueous solutions compared to other serine protease

inhibitors like PMSF make it a preferred choice for a wide range of applications in research and

drug development.[1][2][3][4]

Mechanism of Action
AEBSF hydrochloride acts by covalently modifying the active site serine residue of serine

proteases, such as trypsin, chymotrypsin, plasmin, thrombin, and kallikrein.[2][3][5] This

modification is achieved through the sulfonyl fluoride group of AEBSF, which reacts with the

hydroxyl group of the serine residue, forming a stable sulfonyl-enzyme complex. This covalent

linkage irreversibly inactivates the protease, thereby preventing the proteolysis of target

proteins.
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Experimental Workflow: Cell Lysis with AEBSF
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.
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